Dimethyl[(methylphosphanyl)methyl]phosphane

• CAS No.: 89915-95-7
• Molecular Formula: C4H12P2
• Molecular Weight: 122.09 g/mol
• IUPAC Name: dimethyl(methylphosphanylmethyl)phosphane
• InChI: InChI=1S/C4H12P2/c1-5-4-6(2)3/h5H,4H2,1-3H3
• InChI Key: XOXQECFBBRWLDQ-UHFFFAOYSA-N
• Canonical SMILES: CPCP(C)C

Description

Dimethyl[(methylphosphanyl)methyl]phosphane is an organophosphorus compound with a unique structure that includes two phosphane groups

Preparation Methods

Dimethyl[(methylphosphanyl)methyl]phosphane can be synthesized through several methods. One common approach involves the reaction of dimethylphosphine with methylphosphine under controlled conditions. Another method includes the use of Grignard reagents with corresponding chlorophosphines . Industrial production methods often involve large-scale reactions using similar synthetic routes but optimized for higher yields and purity.

Chemical Reactions Analysis

Dimethyl[(methylphosphanyl)methyl]phosphane undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form phosphinic acids.

Reduction: It can be reduced under specific conditions to yield different phosphine derivatives.

Substitution: It can undergo substitution reactions with halides and other electrophiles. Common reagents used in these reactions include oxygen, hydrogen, and halogen compounds. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Dimethyl[(methylphosphanyl)methyl]phosphane has several scientific research applications:

Chemistry: It is used as a ligand in transition metal catalysis and organocatalysis.

Medicine: It is being explored for its potential use in drug development and delivery systems.

Industry: It is used in the production of flame retardants, plasticizers, and stabilizers.

Mechanism of Action

The mechanism of action of Dimethyl[(methylphosphanyl)methyl]phosphane involves its interaction with molecular targets such as enzymes and proteins. It can form complexes with transition metals, which can then participate in various catalytic cycles. The pathways involved include oxidation-reduction reactions and substitution mechanisms .

Comparison with Similar Compounds

Dimethyl[(methylphosphanyl)methyl]phosphane can be compared with similar compounds such as dimethyl methylphosphonate and dimethylphosphine . While all these compounds contain phosphorus, this compound is unique due to its dual phosphane groups, which provide distinct reactivity and applications.